1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic Acid

• IUPAC Name: 1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C11H12F3N3O2/c12-11(13,14)8-1-4-15-10(16-8)17-5-2-7(3-6-17)9(18)19/h1,4,7H,2-3,5-6H2,(H,18,19)
• InChI Key: QYAIISDWPUEPHG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NC=CC(=N2)C(F)(F)F
• Molecular Formula: C11H12F3N3O2
• DSSTOX Substance ID: DTXSID90380661
• Molecular Weight: 275.23 g/mol
• CAS No.: 465514-39-0

Description

1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic Acid is a useful research compound. Its molecular formula is C11H12F3N3O2 and its molecular weight is 275.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Central Nervous System (CNS) Acting Drugs

Heterocycles, including pyrimidines, play a significant role in the development of drugs targeting the CNS. These compounds, due to their functional groups, show promising activity ranging from depression treatment to managing convulsions. The study by Saganuwan (2017) discusses the potential of various heterocycles, including pyrimidines, in serving as lead molecules for the synthesis of compounds with CNS activity. The paper highlights the importance of exploring these compounds further for their therapeutic potential (S. Saganuwan, 2017).

Hybrid Catalysts for Pyrano[2,3-d]pyrimidine Scaffolds

The synthesis of pyranopyrimidine cores is crucial for medicinal and pharmaceutical industries due to their bioavailability and broad synthetic applications. Parmar, Vala, and Patel (2023) review the use of diversified hybrid catalysts in synthesizing these scaffolds, demonstrating the compound's versatility and importance in drug development (Mehul P. Parmar, Ruturajsinh M. Vala, H. Patel, 2023).

Dipeptidyl Peptidase IV Inhibitors

Mendieta, Tarragó, and Giralt (2011) discuss the role of pyrimidine derivatives as dipeptidyl peptidase IV inhibitors, highlighting their importance in treating type 2 diabetes mellitus. The paper outlines the classification of DPP IV inhibitor patents, indicating the potential of pyrimidine and piperidine compounds in the development of antidiabetic drugs (Laura Mendieta, T. Tarragó, E. Giralt, 2011).

Synthesis of N-heterocycles via Sulfinimines

Philip, Radhika, Saranya, and Anilkumar (2020) explore the use of tert-butanesulfinamide in the asymmetric synthesis of N-heterocycles via sulfinimines, including piperidines and pyrimidines. This methodology provides access to a variety of natural products and therapeutically relevant compounds, underlining the significance of exploring these chemical pathways further (R. Philip, S. Radhika, P. Saranya, G. Anilkumar, 2020).

Anti-inflammatory Activities and Structure–Activity Relationships of Pyrimidines

Rashid, Martines, Duarte, Jorge, Rasool, Muhammad, Ahmad, and Umar (2021) review the anti-inflammatory activities and structure–activity relationships of pyrimidine derivatives. Their work highlights the synthesis and pharmacological effects of these compounds, suggesting a potential pathway for developing new anti-inflammatory agents (H. Rashid et al., 2021).

Safety and Hazards

This compound may cause respiratory irritation, serious eye irritation, and skin irritation. It’s recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray. If it comes into contact with skin, wash with plenty of soap and water. Wear protective gloves, protective clothing, eye protection, and face protection.

Mechanism of Action

Target of Action

It’s known that compounds with similar structures are often involved in interactions with enzymes such as reverse transcriptase .

Mode of Action

It’s suggested that molecules with a -cf3 group, like this compound, can exhibit improved drug potency through key hydrogen bonding interactions with proteins .

Biochemical Pathways

Compounds with similar structures can be readily and site selectively metalated, opening access to a wealth of new building blocks .

Result of Action

It’s known that compounds with similar structures can cause respiratory irritation, serious eye irritation, and skin irritation .

Action Environment

Environmental factors can significantly impact the action, efficacy, and stability of “1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic Acid”. The fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .

Biochemical Analysis

Biochemical Properties

1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidine-4-carboxylic Acid plays a crucial role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in metabolic pathways, influencing their activity and stability. The compound’s trifluoromethyl group enhances its binding affinity to certain proteins, leading to significant biochemical interactions .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to modulate the activity of key signaling molecules, thereby affecting cell proliferation, differentiation, and apoptosis. Additionally, it impacts gene expression by interacting with transcription factors and other regulatory proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It acts as an enzyme inhibitor for certain metabolic enzymes, altering their activity and leading to changes in metabolic flux. The compound also influences gene expression by binding to DNA or interacting with transcription factors, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions but may degrade over time, leading to altered biochemical and cellular effects .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits beneficial effects on cellular processes, while higher doses may lead to toxic or adverse effects. Threshold effects have been observed, indicating that the compound’s impact is dose-dependent and requires careful dosage optimization in experimental settings .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux. The compound’s presence can alter metabolite levels and influence the overall metabolic balance within cells. Its interactions with specific enzymes play a crucial role in determining its metabolic fate and biological activity .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. Understanding these transport mechanisms is essential for elucidating the compound’s overall biological effects .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound is directed to specific compartments or organelles, where it exerts its biochemical and cellular effects. This localization is crucial for understanding the compound’s mechanism of action and its role in cellular processes .